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Compound of Interest

Compound Name: Iron fumarate

Cat. No.: B083845

Application Note & Protocol
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the safe handling
and appropriate storage of iron fumarate (ferrous fumarate). Adherence to these guidelines is
crucial to ensure the integrity of the material, the safety of laboratory personnel, and the
accuracy of experimental results.

Introduction

Iron (1) fumarate, with the chemical formula CaHzFeQa, is a reddish-orange to reddish-brown,
odorless powder.[1][2] It is commonly utilized as an iron supplement to treat or prevent iron
deficiency anemia.[3][4] Due to its specific chemical properties and potential hazards, proper
handling and storage procedures are essential. This SOP outlines the necessary precautions
and protocols for managing iron fumarate in a research and development setting.

Physical and Chemical Properties

A summary of the key physical and chemical properties of iron fumarate is presented in the
table below. This data is essential for understanding the material's behavior and for designing
appropriate experimental and storage conditions.
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Property Value References
Chemical Formula CaHzFeOa [1][5]
Molar Mass 169.901 g/mol [1]

Reddish-orange to reddish-
Appearance [11[21[3][4]
brown powder

Odor Odorless [11[3]
Melting Point >280 °C [L]2](61[7]
Solubility in Water 1.4 g/Lat25°C [61[7]
Solubility in Ethanol Very slightly soluble [2][3]
Density 2.435 g/cm3 (at 20 °C) [1]
Decomposition Temperature >330.2 °C [61[7]

Iron Content Approximately 32.87% [1][4]

Health and Safety Precautions

Iron fumarate is generally considered stable under normal conditions; however, appropriate
safety measures must be followed to minimize risks.

3.1. Personal Protective Equipment (PPE)

When handling iron fumarate powder, the following PPE is mandatory:
o Eye Protection: Safety glasses or goggles.

» Hand Protection: Nitrile or latex gloves.[8][9]

o Respiratory Protection: A dust mask or respirator should be used, especially when handling
large quantities or if there is a risk of dust generation, to avoid inhalation.[7]

o Protective Clothing: A lab coat should be worn to prevent skin contact.

3.2. Handling Procedures

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://en.wikipedia.org/wiki/Iron(II)_fumarate
https://www.targetmol.com/compound/iron%28ii%29%20fumarate
https://en.wikipedia.org/wiki/Iron(II)_fumarate
https://en.wikipedia.org/wiki/Iron(II)_fumarate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2739933.htm
https://grokipedia.com/page/Iron(II)_fumarate
https://www.atamanchemicals.com/iron-fumarate_u35172/
https://en.wikipedia.org/wiki/Iron(II)_fumarate
https://grokipedia.com/page/Iron(II)_fumarate
https://en.wikipedia.org/wiki/Iron(II)_fumarate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2739933.htm
https://www.carlroth.com/medias/SDB-2736-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM2OTJ8YXBwbGljYXRpb24vcGRmfGFHWmlMMmczTkM4NU1qQTVPRGsxTVRVM056a3dMMU5FUWw4eU56TTJYME5JWDBWT0xuQmtaZ3wxMmYwNDJiODZiYmU0NmQxODFiZDI4OGFkY2QyYmZkZWJlODg0ZDg5MDlkZjcyZjJiMWU3ZmZlYTRmMDMwY2Iy
https://www.carlroth.com/medias/SDB-2736-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDExNDF8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmc1WXk4NU1UZ3lPVGcwTXpNNU5EZzJMMU5FUWw4eU56TTJYMGRDWDBWT0xuQmtaZ3xmNDZlNjhmNTVmNjNkOGExZjU3YzgwZmViZDljZGM2YjRkMDU2YjBhNWYwNDRiOTAyOWZjNTA3Zjk0NDQ5OWZk
https://www.carlroth.com/medias/SDB-2736-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM2OTJ8YXBwbGljYXRpb24vcGRmfGFHWmlMMmczTkM4NU1qQTVPRGsxTVRVM056a3dMMU5FUWw4eU56TTJYME5JWDBWT0xuQmtaZ3wxMmYwNDJiODZiYmU0NmQxODFiZDI4OGFkY2QyYmZkZWJlODg0ZDg5MDlkZjcyZjJiMWU3ZmZlYTRmMDMwY2Iy
https://www.carlroth.com/medias/SDB-2736-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDExNDF8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmc1WXk4NU1UZ3lPVGcwTXpNNU5EZzJMMU5FUWw4eU56TTJYMGRDWDBWT0xuQmtaZ3xmNDZlNjhmNTVmNjNkOGExZjU3YzgwZmViZDljZGM2YjRkMDU2YjBhNWYwNDRiOTAyOWZjNTA3Zjk0NDQ5OWZk
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2739933.htm
https://grokipedia.com/page/Iron(II)_fumarate
https://en.wikipedia.org/wiki/Iron(II)_fumarate
https://www.carlroth.com/medias/SDB-2736-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM2OTJ8YXBwbGljYXRpb24vcGRmfGFHWmlMMmczTkM4NU1qQTVPRGsxTVRVM056a3dMMU5FUWw4eU56TTJYME5JWDBWT0xuQmtaZ3wxMmYwNDJiODZiYmU0NmQxODFiZDI4OGFkY2QyYmZkZWJlODg0ZDg5MDlkZjcyZjJiMWU3ZmZlYTRmMDMwY2Iy
https://www.carlroth.com/medias/SDB-2736-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDExNDF8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmc1WXk4NU1UZ3lPVGcwTXpNNU5EZzJMMU5FUWw4eU56TTJYMGRDWDBWT0xuQmtaZ3xmNDZlNjhmNTVmNjNkOGExZjU3YzgwZmViZDljZGM2YjRkMDU2YjBhNWYwNDRiOTAyOWZjNTA3Zjk0NDQ5OWZk
https://en.wikipedia.org/wiki/Iron(II)_fumarate
https://www.atamanchemicals.com/iron-fumarate_u35172/
https://www.benchchem.com/product/b083845?utm_src=pdf-body
https://www.benchchem.com/product/b083845?utm_src=pdf-body
https://www.chemicalbook.com/msds/ferrous-fumarate.pdf
https://www.cdhfinechemical.com/images/product/msds/70_1122095733_FERROUSFUMARATE-CASNO-141-01-5-MSDS.pdf
https://www.carlroth.com/medias/SDB-2736-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDExNDF8YXBwbGljYXRpb24vcGRmfGFEZ3hMMmc1WXk4NU1UZ3lPVGcwTXpNNU5EZzJMMU5FUWw4eU56TTJYMGRDWDBWT0xuQmtaZ3xmNDZlNjhmNTVmNjNkOGExZjU3YzgwZmViZDljZGM2YjRkMDU2YjBhNWYwNDRiOTAyOWZjNTA3Zjk0NDQ5OWZk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Work in a well-ventilated area, preferably in a fume hood, to minimize dust inhalation.[8][9]

Avoid creating dust.[8][9] Use techniques such as gentle scooping and careful transfer of the
material.

In case of a spill, avoid dry sweeping. Instead, gently moisten the spilled material with water
and then carefully wipe it up.[10]

Wash hands thoroughly with soap and water after handling iron fumarate.[4][8][9]

3.3. First Aid Measures

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[4]

[8]
Skin Contact: Wash the affected area with soap and water.[4][8]
Eye Contact: Rinse eyes with plenty of water for several minutes.[8]

Ingestion: Rinse the mouth with water and seek medical attention. Do not induce vomiting
unless instructed by a medical professional.[8]

Storage Conditions

Proper storage is critical to maintain the stability and purity of iron fumarate.

Container: Store in a tightly closed, well-labeled container.[8]

Temperature: Store in a cool, dry place.[8][10] Some sources recommend storage at -20°C
for long-term stability (up to 3 years in powder form).[5]

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[4]

Light: Protect from direct sunlight.[10]

Experimental Protocols
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The following are detailed methodologies for key experiments related to the quality control of
iron fumarate.

5.1. Protocol for Identification by Infrared (IR) Spectroscopy

This protocol is used to confirm the identity of iron fumarate by comparing its infrared
spectrum to that of a reference standard.

e Sample Preparation:
o Prepare a potassium bromide (KBr) dispersion of the iron fumarate sample.

o To do this, mix a small amount of the sample with dry KBr powder and press it into a thin
pellet.

e Instrument Setup:

o Set up an IR spectrometer to scan the appropriate wavenumber range (typically 4000-400
cm™1).

e Analysis:
o Obtain the IR absorption spectrum of the sample.

o Compare the resulting spectrum with the spectrum of a known fumaric acid reference
standard. The maxima in the sample spectrum should correspond to those in the
reference spectrum.[11]

5.2. Protocol for Assay by High-Performance Liquid Chromatography (HPLC)

This method determines the content of fumaric acid in the iron fumarate sample, which is
indicative of its purity.[12]

o Standard Preparation:
o Prepare a stock solution of fumaric acid standard (e.g., 1 mg/mL) in deionized water.

o Create a series of dilutions from the stock solution to generate a calibration curve.[12]
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e Sample Preparation:
o Accurately weigh a known amount of the iron fumarate sample.

o Dissolve the sample in a suitable solvent, such as 2% H2SOa in water, and dilute to a
known volume.[12]

o Filter the solution to remove any undissolved particles.[12]
e HPLC Conditions:

o Column: A suitable column, such as a Newcrom BH stationary phase column, can be
used.[12]

o Mobile Phase: An isocratic mobile phase of water and acetonitrile (MeCN) is typically
used.[12]

o Detection: UV detection at an appropriate wavelength.[12]
e Analysis:
o Inject the standard solutions and the sample solution into the HPLC system.

o Quantify the fumaric acid content in the sample by comparing its peak area to the
calibration curve generated from the standard solutions.

5.3. Protocol for Stability Testing under Accelerated Conditions

This protocol assesses the stability of iron fumarate under stressed conditions to predict its
shelf life.

e Sample Preparation:
o Place the iron fumarate sample in its final packaging (e.g., blister packs).

» Storage Conditions:
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o Store the samples in a stability chamber at accelerated conditions, for example, at 40°C +
2°C and 75% = 5% relative humidity for a defined period (e.g., three months).[13]

e Analysis:

o At specified time points (e.g., initial, 1 month, 2 months, 3 months), withdraw samples and
analyze them for key quality attributes such as appearance, assay (using HPLC), and
dissolution.[13]

o Compare the results to the initial data to evaluate any degradation or changes in
properties.

Workflow and Signaling Pathway Diagrams

Workflow for Handling and Storage of Iron Fumarate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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